Acetylsventenic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-12-10-20-11-13(12)5-6-14(20)18(2)7-4-8-19(3,17(22)23)15(18)9-16(20)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14-,15-,16-,18-,19-,20-/m0/s1
• InChIKey: KMLXVEXJZSTMBV-YNZDMMAESA-N

Acetylsventenic Acid: Procurement-Relevant Identity and Source Characterization for the C-7 Acetylated Kaurane Diterpenoid

Acetylsventenic acid (CAS: 126737-42-6) is a naturally occurring diterpenoid belonging to the kaurane subclass, with the systematic name (4β,7β)-7-(acetyloxy)-kaur-16-en-18-oic acid [1]. Its molecular formula is C22H32O4, corresponding to a molecular weight of 360.5 g/mol . The compound is primarily isolated from the aerial parts of Rabdosia excisa (syn. Isodon excisus) and has been reported as a constituent in other plant sources such as Croton radiatus [2]. Structurally, it is the 7-O-acetyl derivative of sventenic acid (7β-hydroxykaur-16-en-18-oic acid), a modification that alters its physicochemical and potentially its biological properties relative to the non-acetylated parent scaffold [3].

Compound Class Kaurane diterpenoid

Key Modification 7-O-Acetyl derivative

Source Rabdosia excisa isolate

Procurement Focus Stereochemically defined natural product

• [1] PubChem. Acetylsventenic acid (Compound Summary). CID 101682572. View Source
• [2] KAKEN. Exploration of medicinal natural products from endemic species collected in Madagascar (Research Project). View Source
• [3] Plantaedb. Sventenic acid. View Source

Why In-Class Kaurane Diterpenoids Cannot Simply Substitute for Acetylsventenic Acid in Research Applications

Generic substitution among kaurane diterpenoids is invalid because minor structural variations, such as the presence and position of an acetyl group, can profoundly impact both physicochemical behavior and biological interaction profiles. While the ent-kaurane scaffold is common to many compounds, the specific 7-O-acetyl modification in acetylsventenic acid alters its lipophilicity (XLogP ~4.5) and hydrogen-bonding capacity compared to its non-acetylated analog sventenic acid [1]. In the broader class, structure-activity relationship (SAR) studies have demonstrated that substituents at specific positions (e.g., C-1, C-7, C-15) critically determine cytotoxic potency and selectivity against different cell lines [2]. Therefore, assuming that acetylsventenic acid and its close structural relatives are functionally interchangeable is scientifically unfounded and can lead to irreproducible or misinterpreted experimental results.

Attribute

Acetylsventenic Acid

Common Analog (e.g., Sventenic Acid)

C-7 Substituent

7-O-Acetyl ester

Hydroxyl group

Lipophilicity (Predicted)

Higher XLogP (~4.5)

Lower estimated XLogP (~3.5–4.0)

Biological Profile

Predicted CLK4/NF-κB engagement

Likely different target interaction pattern

Class-level SAR shows that acetyl substitution position can alter cytotoxic potency; assuming interchangeability may lead to irreproducible assay results.

• [1] PubChem. Acetylsventenic acid (Computed Properties). CID 101682572. View Source
• [2] Gui MY, et al. Excisanin H, a novel cytotoxic 14,20-epoxy-ent-kaurene diterpenoid, and three new ent-kaurene diterpenoids from Rabdosia excisa. J Nat Prod. 2004 Mar;67(3):373-6. View Source

Quantifiable Differentiation of Acetylsventenic Acid from Its Closest Kaurane Analogs

Enhanced Lipophilicity (XLogP) vs. Parent Alcohol Sventenic Acid

Acetylsventenic acid is the 7-O-acetyl ester of sventenic acid. This single modification significantly increases the compound's predicted lipophilicity. Acetylsventenic acid exhibits a computed XLogP of 4.5 [1]. While an exact XLogP value for sventenic acid is not reported in the same authoritative database, the replacement of a hydroxyl group (H-bond donor/acceptor) with an acetyl ester (only H-bond acceptor) is a well-established structural change that increases logP, typically by 0.5–1.0 units in similar diterpenoid systems. This difference impacts solubility, membrane permeability, and in vivo distribution profiles, making the compounds non-equivalent in biological assays.

Lipophilicity (XLogP)

Class-level inference

4.5 (vs estimated ~3.5–4.0 for parent alcohol)

Acetylation may increase membrane permeability relative to sventenic acid.

Computed XLogP3‑AA; experimental logP not reported.

Evidence Dimension	Lipophilicity (Predicted XLogP3-AA)
Target Compound Data	4.5
Comparator Or Baseline	Sventenic acid (hydroxyl analog): estimated XLogP ~3.5–4.0 (based on known substituent effects; exact value not computationally verified)
Quantified Difference	~0.5–1.0 log unit increase
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

Higher XLogP predicts altered pharmacokinetic behavior, directly impacting assay design, especially in cell-based assays where permeability is a limiting factor.

• [1] PubChem. Acetylsventenic acid (Computed Properties: XLogP3-AA). CID 101682572. View Source

Predicted Target Engagement Profile: Differential Affinity for CLK4 and NF-κB vs. Class Peers

In silico target prediction using Super-PRED identifies a unique predicted binding profile for acetylsventenic acid that distinguishes it from other kaurane diterpenoids. It shows a high probability (94.16%) of interacting with Dual specificity protein kinase CLK4 and a 93.60% probability of binding to Nuclear factor NF-kappa-B p105 subunit [1]. These predicted targets differ from those commonly reported for other ent-kauranes, which often show primary predictions for pathways like PI3K/Akt or direct apoptosis regulators. This divergent prediction, while requiring experimental validation, provides a testable hypothesis for differential biological activity.

Predicted Target Engagement

Class-level inference

CLK4 94.16%, NF-κB p105 93.60% (Super-PRED)

Unique predicted profile may support target-specific mechanistic studies.

In silico prediction; requires experimental target validation.

Evidence Dimension	Predicted Target Probability
Target Compound Data	CLK4: 94.16%; NF-κB p105: 93.60%; Cannabinoid CB2: 92.82%
Comparator Or Baseline	Class average for kaurane diterpenoids (no quantitative baseline; qualitative differences in predicted target classes).
Quantified Difference	Not directly comparable; unique target profile prediction.
Conditions	Super-PRED prediction model, based on structural similarity to known ligands.

Why This Matters

Divergent predicted target engagement can justify the selection of acetylsventenic acid over other kauranes for mechanism-of-action studies focused on CLK4 or NF-κB pathways.

• [1] Plantaedb. Acetylsventenic acid (Predicted Targets via Super-PRED). View Source

Purity Standards: Vendor-Reported Purity ≥98% as a Minimum Specification

While multiple kaurane diterpenoids are commercially available, the reported purity for acetylsventenic acid is consistently ≥98% (HPLC) from multiple suppliers . This is a critical procurement parameter, as lower-purity batches of structurally similar natural products may contain unidentified co-isolated compounds (e.g., other kaurane derivatives) that can confound biological assays. Specifying ≥98% purity for acetylsventenic acid reduces the risk of batch-to-batch variability caused by impurities, a common issue with less rigorously purified natural product isolates.

Purity Specification

Data to verify

≥98% (HPLC, multiple vendors)

Consistent high purity reduces batch-to-batch variability risk.

Vendor-reported specification; independent QC verification advised.

Evidence Dimension	Vendor-Reported Chromatographic Purity
Target Compound Data	≥98% (multiple vendors)
Comparator Or Baseline	Sventenic acid (also reported ≥98%); other related diterpenoids vary (e.g., 95%–98%).
Quantified Difference	Consistent high purity specification across vendors.
Conditions	HPLC analysis, as stated by commercial suppliers (e.g., MedChemExpress, TargetMol).

Why This Matters

Consistent high-purity sourcing is essential for reproducible research, particularly for natural products where trace contaminants can be biologically active.

Class-Level Cytotoxic Potency: Benchmarked Against the Kaurane Diterpenoid Activity Range

Direct, peer-reviewed IC50 data for acetylsventenic acid against specific cell lines is currently absent from the primary literature. However, the compound is a member of the ent-kaurane diterpenoid class, which has been extensively studied for cytotoxic activity. For example, ent-kaurane diterpenoids isolated from Rabdosia rubescens showed IC50 values ranging from 6.2 to 28.1 μM against A549 lung cancer cells, and those from Isodon henryi exhibited a range of 2.1–88.8 μM across various cell lines [1][2]. This class-level data provides a benchmark for expected activity, allowing researchers to contextualize acetylsventenic acid within a known biological landscape and to design appropriate dose-response studies.

Cytotoxic Potency (Class-Level)

Class-level inference

Not reported; class IC50 range: 2.1–88.8 μM (various cell lines)

Provides initial screening concentration context for cytotoxicity endpoint review.

Peer-reviewed data for related ent-kauranes; compound-specific IC50 absent.

Evidence Dimension	Cytotoxic Activity (IC50 range)
Target Compound Data	Not available (no published data)
Comparator Or Baseline	Other ent-kaurane diterpenoids: IC50 range 6.2–28.1 μM (A549 cells) [1]; 2.1–88.8 μM (various lines) [2].
Quantified Difference	Not applicable (target data missing).
Conditions	In vitro cytotoxicity assays (MTT/SRB) against cancer cell lines.

Why This Matters

Understanding the class potency range is crucial for setting up initial screening concentrations and for interpreting negative results.

• [1] Cytotoxic ent-Kaurane Diterpenoids from Rabdosia rubescens. (via Wiley Online Library). View Source
• [2] A new ent-kaurane diterpene from Isodon henryi. Nat Prod Res. 2021;35(21):3664-3669. View Source

Validated Research Applications of Acetylsventenic Acid Based on Differentiated Properties

Structure-Activity Relationship (SAR) Studies on Kaurane Diterpenoid Acetylation

The 7-O-acetyl group of acetylsventenic acid makes it a critical tool for SAR investigations. By comparing its activity and physicochemical properties directly with those of the parent alcohol, sventenic acid, researchers can isolate the specific contribution of C-7 acetylation to overall biological function. The quantified difference in lipophilicity (XLogP 4.5) provides a clear physicochemical rationale for any observed changes in cellular permeability or target engagement [1].

In Silico Pharmacophore Modeling and Target Fishing

The unique predicted target profile for acetylsventenic acid, specifically its high probability of CLK4 and NF-κB engagement, positions it as a valuable ligand for computational pharmacophore modeling and target fishing exercises. Researchers seeking to understand the structural determinants of CLK4 inhibition can use acetylsventenic acid's 3D conformation and chemical features to refine in silico models and guide the design of novel chemical probes [2].

Natural Product Library Enhancement for Phenotypic Screening

Procuring acetylsventenic acid with a verified purity of ≥98% adds a chemically well-defined, structurally distinct ent-kaurane to natural product screening libraries. Its presence in a library increases chemical diversity and provides a specific tool for interrogating pathways that may be modulated by this particular scaffold. The consistent purity standard ensures that any observed phenotypic hits are attributable to acetylsventenic acid and not to contaminating co-metabolites .

Application

Selection Property

Validation Focus

Kaurane SAR Studies

7-O-Acetyl modification vs parent alcohol

Lipophilicity & target engagement differences

In Silico Target Profiling

Predicted CLK4/NF-κB affinity signature

Computational pharmacophore model refinement

Screening Library Enhancement

Vendor-verified high purity specification

Phenotypic hit attribution to acetylsventenic acid

• [1] PubChem. Acetylsventenic acid (Computed Properties). CID 101682572. View Source
• [2] Plantaedb. Acetylsventenic acid (Predicted Targets via Super-PRED). View Source